Cas no 384793-27-5 (tert-butyl N-(2,6-dinitrophenyl)carbamate)

• Product Name: tert-butyl N-(2,6-dinitrophenyl)carbamate
• CAS No: 384793-27-5
• MF: C₁₁H₁₃N₃O₆
• MW: 283.237422704697
• CID: 5637242
• PubChem ID: 11471597
• Update Time: 2025-05-23

tert-butyl N-(2,6-dinitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2,6-dinitrophenyl)carbamate
• N-(tert-Butoxycarbonyl)-2,6-dinitroaniline
• EN300-28286546
• 384793-27-5
• tert-butyl N-(2,6-dinitrophenyl)carbamate

• Inchi： 1S/C11H13N3O6/c1-11(2,3)20-10(15)12-9-7(13(16)17)5-4-6-8(9)14(18)19/h4-6H,1-3H3,(H,12,15)
• InChI Key： MFHLXUVVYLDIQQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.08043514g/mol
• Monoisotopic Mass: 283.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2,6-dinitrophenyl)carbamate

tert-butyl N-(2,6-dinitrophenyl)carbamate: A Comprehensive Overview

tert-butyl N-(2,6-dinitrophenyl)carbamate (CAS No. 384793-27-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as TBDNC, has garnered attention due to its unique chemical properties and potential for innovative applications. In this article, we will delve into its synthesis, chemical properties, applications, and recent advancements in research.

The synthesis of tert-butyl N-(2,6-dinitrophenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding isocyanate intermediate. Recent studies have highlighted the optimization of this process through the use of novel catalysts and reaction conditions, significantly improving yield and purity. For instance, researchers have employed green chemistry principles to develop eco-friendly synthesis pathways, reducing environmental impact while maintaining high product quality.

Chemically, tert-butyl N-(2,6-dinitrophenyl)carbamate exhibits a complex structure characterized by a tert-butyl group attached to a carbamate moiety. The presence of two nitro groups on the phenyl ring imparts unique electronic properties to the molecule. These nitro groups not only enhance the compound's stability but also contribute to its reactivity in various chemical reactions. Recent spectroscopic studies have provided deeper insights into its molecular geometry and electronic transitions, further solidifying its role in advanced materials development.

One of the most promising applications of tert-butyl N-(2,6-dinitrophenyl)carbamate lies in its use as a precursor for high-performance polymers. Its ability to undergo controlled polymerization under specific conditions has made it invaluable in the production of thermally stable polymers for aerospace and automotive industries. Additionally, it has found utility in drug delivery systems due to its biocompatibility and controlled release properties.

In recent years, there has been a surge in research focusing on the environmental impact and safety profile of tert-butyl N-(2,6-dinitrophenyl)carbamate. Studies have demonstrated that under certain conditions, the compound undergoes rapid degradation, minimizing its persistence in the environment. Furthermore, toxicity assessments have revealed low acute toxicity profiles when handled appropriately.

Looking ahead, the future of tert-butyl N-(2,6-dinitrophenyl)carbamate seems bright as researchers continue to explore its potential in emerging fields such as nanotechnology and bioengineering. Collaborative efforts between academia and industry are expected to unlock new avenues for its application while ensuring sustainable practices are maintained throughout its lifecycle.

In conclusion, tert-butyl N-(2,6-dinitrophenyl)carbamate (CAS No. 384793-27-5) stands as a testament to the ingenuity of modern chemistry. Its versatility across multiple domains underscores its importance as a key player in contemporary scientific research and industrial applications.